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Compound of Interest

Compound Name: Sulfallate-d10

CAS No.: 1794760-34-1

Cat. No.: B587500

Get Quote

Executive Summary
Sulfallate-d10 is the isotopically labeled analog of the herbicide Sulfallate (CDEC). It serves as

a critical internal standard for mass spectrometry (LC-MS/MS, GC-MS), compensating for

matrix effects and extraction losses. Its reliability depends entirely on maintaining isotopic

integrity (preventing D/H exchange) and chemical stability (preventing hydrolysis and

photolysis).

Core Recommendation: Store neat Sulfallate-d10 at -20°C or lower, protected from light and

moisture, under an inert atmosphere (Argon/Nitrogen). Under these conditions, the shelf life

typically exceeds 3 years.

Chemical Profile & Isotopic Considerations
Understanding the molecule's structure is the first step in predicting its degradation behavior.
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Property Specification

Compound Name Sulfallate-d10 (Diethyl-d10)

Chemical Name
2-chloroallyl N,N-

bis(pentadeuteroethyl)dithiocarbamate

CAS Number (Unlabeled) 95-06-7

Molecular Formula C₈H₄D₁₀ClNS₂

Molecular Weight ~233.85 g/mol (vs. 223.79 g/mol for native)

Physical State Amber oil or low-melting solid

Isotopic Labeling
Deuterium atoms located on the two ethyl

groups (-C₂D₅).[1][2]

Isotopic Stability Insight: The deuterium labels are located on the ethyl groups attached to the

nitrogen. Unlike acidic protons (e.g., -OH, -NH), these alkyl-deuteriums are non-exchangeable

in neutral protic solvents (like Methanol) under normal conditions. However, extreme pH or

enzymatic activity can catalyze exchange or degradation.

Degradation Mechanisms
Sulfallate-d10 is susceptible to three primary degradation pathways. Understanding these

allows researchers to mitigate risks during storage and sample preparation.

Hydrolysis (The Primary Threat)
Dithiocarbamate esters are chemically reactive.[1][2][3][4][5][6][7]

Alkaline Conditions (pH > 8): Rapid hydrolysis occurs. The hydroxide ion attacks the

thiocarbonyl carbon, cleaving the ester to release Diethylamine-d10, Carbon Disulfide (CS₂),

and 2-Chloroallyl alcohol.

Acidic Conditions (pH < 4): Slower decomposition compared to base, but eventually leads to

cleavage into the amine salt and CS₂.

Neutral Conditions: Most stable.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sulfallate
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/sulfallate.pdf
https://www.benchchem.com/product/b587500/docs?utm_src=pdf-body#sulfallate-d10-storage-conditions-and-shelf-life-stability
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfallate
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/sulfallate.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590890/
https://www.mdpi.com/1660-4601/15/12/2741
https://pmc.ncbi.nlm.nih.gov/articles/PMC4065124/
https://rsquarel.org/assets/docupload/rsl2023338BBBEF7922FB6.pdf
https://pubmed.ncbi.nlm.nih.gov/16544937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photolysis
Sulfallate absorbs UV light. Exposure to sunlight or intense laboratory lighting generates radical

species, leading to the formation of 2-chloroacrolein and sulfur oxides. The half-life in vapor

phase under sunlight is approximately 4 hours.[2][3]

Oxidation
Sulfur atoms in the dithiocarbamate moiety are prone to oxidation, forming sulfoxides or

disulfides if exposed to air for prolonged periods.

Pathway Visualization
The following diagram maps the degradation logic and checkpoints.
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Caption: Degradation pathways of Sulfallate-d10 showing critical control points (Light and pH)

leading to specific breakdown products.

Storage Protocols
Neat Standard (Long-Term Storage)

Container: Amber glass vial with a Teflon-lined screw cap.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/sulfallate.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590890/
https://www.benchchem.com/product/b587500/docs?utm_src=pdf-body-img#sulfallate-d10-storage-conditions-and-shelf-life-stability
https://www.benchchem.com/product/b587500/docs?utm_src=pdf-body#sulfallate-d10-storage-conditions-and-shelf-life-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere: Flush headspace with Argon or Nitrogen before sealing.

Temperature:-20°C (Freezer).

Desiccation: Store the vial inside a secondary container (jar) with desiccant packs to prevent

moisture condensation upon thawing.

Working Solutions (Short-Term)
Solvent Choice:

Preferred:Acetonitrile (Aprotic, minimizes hydrolysis risk).

Acceptable: Methanol (Protic, but stable if neutral and cold).

Avoid: Water, basic buffers, or acidified solvents for long-term storage.

Concentration: Higher concentrations (>100 µg/mL) are generally more stable than dilute

solutions.

Stability Window:

At -20°C: 6–12 months.

At 4°C: 1 month.

Room Temp: < 24 hours.

Condition Recommended Forbidden

Temperature -20°C ± 5°C > 25°C (Room Temp)

Light Dark / Amber Glass Direct Sunlight / UV

Atmosphere Inert Gas (Ar/N₂) Air (Oxygen/Moisture)

Solvent Acetonitrile, Methanol Water, Basic Buffers (pH > 7)

Shelf Life & Self-Validating Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not rely solely on the printed expiration date. Use the following Self-Validating System to

verify integrity before critical assays.

The "Isotopic Purity Check" (LC-MS/MS)
Before using a stored stock solution, run a quick scan to ensure no "d0" (unlabeled) Sulfallate

has formed or contaminated the standard, and that the signal intensity hasn't dropped due to

degradation.

Protocol:

Prepare: Dilute Sulfallate-d10 stock to 100 ng/mL in Acetonitrile.

Inject: 5 µL into LC-MS/MS.

Monitor Transitions:

Target (d10): Precursor ~234 → Product (Quantifier).

Contaminant (d0): Precursor ~224 → Product.

Criteria: The d0 peak area must be < 0.5% of the d10 peak area.

Chemical Purity Check (Full Scan)
Scan Range: 50–300 m/z.

Look for:

Peak at m/z ~76 (CS₂).

Peak at m/z ~83 (Diethylamine-d10 fragment).

Result: Presence of these low-mass peaks indicates hydrolysis.

Analytical Workflow Integration
The following diagram illustrates how to integrate the stability checks into a routine analytical

workflow.
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Caption: Decision tree for handling Sulfallate-d10 standards, ensuring only validated materials

enter the analytical stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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